![molecular formula C13H13BrO2 B6223930 6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one CAS No. 2763749-62-6](/img/no-structure.png)
6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one
Overview
Description
6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one (B-DIO) is a brominated spiroindene oxane derivative that has been studied in a variety of scientific research applications. B-DIO has been used in the synthesis of various compounds, as well as for its potential biological and physiological effects.
Scientific Research Applications
6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one is used in a variety of scientific research applications, including the synthesis of other compounds, as well as for its potential biological and physiological effects. 6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one has been used as a reagent in the synthesis of other spiroindene oxane derivatives, including 2-bromo-3-methyl-1,4-dioxane, as well as in the synthesis of other compounds. Additionally, 6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one has been studied for its potential biological and physiological effects, including its effects on the immune system, its role in the regulation of gene expression, and its potential anti-inflammatory and anti-cancer properties.
Mechanism of Action
The exact mechanism of action of 6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one is not yet fully understood. However, it is believed that 6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one may act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the regulation of inflammation. Additionally, 6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one has been shown to inhibit the expression of genes involved in the regulation of inflammation, suggesting that it may act as an anti-inflammatory agent.
Biochemical and Physiological Effects
6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one has been studied for its potential biochemical and physiological effects. In animal studies, 6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one has been shown to have anti-inflammatory and anti-cancer properties. Additionally, 6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one has been shown to inhibit the expression of genes involved in the regulation of inflammation, suggesting that it may act as an anti-inflammatory agent. Furthermore, 6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one has been shown to modulate the immune system, suggesting that it may be useful in the treatment of autoimmune diseases.
Advantages and Limitations for Lab Experiments
6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one is a relatively easy compound to synthesize and is widely available. Additionally, 6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one is relatively stable and can be stored for long periods of time without significant degradation. However, 6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one is not approved for human use and therefore cannot be used in clinical studies. Additionally, 6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one has not yet been extensively studied and more research is needed to fully understand its potential effects.
Future Directions
Future research on 6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one should focus on further elucidating its mechanism of action, as well as its potential therapeutic applications. Additionally, further research should be conducted to determine the safety and efficacy of 6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one in clinical studies. Additionally, further research should be conducted to determine the potential side effects of 6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one, as well as to determine its potential interactions with other drugs. Finally, further research should be conducted to determine the potential long-term effects of 6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one.
Synthesis Methods
6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one is synthesized via a multi-step reaction process, which begins with the reaction of 2-bromo-3-methyl-1,4-dioxane with indene-1,4-dione. This is followed by the addition of a base, such as sodium hydroxide, to the reaction mixture. The resulting product is then oxidized with a reagent such as sodium hypochlorite to yield 6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one involves the reaction of 2-bromo-1-phenylethanone with 2,3-dihydroindene-1,4-dione in the presence of a base to form the spirooxindole intermediate. This intermediate is then reacted with an epoxide, such as ethylene oxide, to form the final product.", "Starting Materials": [ "2-bromo-1-phenylethanone", "2,3-dihydroindene-1,4-dione", "base", "epoxide (e.g. ethylene oxide)" ], "Reaction": [ "Step 1: Dissolve 2-bromo-1-phenylethanone and 2,3-dihydroindene-1,4-dione in a suitable solvent, such as ethanol or methanol.", "Step 2: Add a base, such as potassium carbonate or sodium hydroxide, to the reaction mixture and stir at room temperature for several hours.", "Step 3: Filter the reaction mixture to remove any insoluble material and concentrate the filtrate under reduced pressure.", "Step 4: Dissolve the resulting spirooxindole intermediate in a suitable solvent, such as dichloromethane or ethyl acetate.", "Step 5: Add an epoxide, such as ethylene oxide, to the reaction mixture and stir at room temperature for several hours.", "Step 6: Purify the final product by column chromatography or recrystallization." ] } | |
CAS RN |
2763749-62-6 |
Product Name |
6-bromo-2,3-dihydrospiro[indene-1,4'-oxan]-3-one |
Molecular Formula |
C13H13BrO2 |
Molecular Weight |
281.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
